Cas no 98735-75-2 (2,5-Piperazinedione,3,3,6-trimethyl-,(S)-(9CI))

• Product Name: 2,5-Piperazinedione,3,3,6-trimethyl-,(S)-(9CI)
• CAS No: 98735-75-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 1002627
• PubChem ID: 45099452
• Update Time: 2025-04-20

2,5-Piperazinedione,3,3,6-trimethyl-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,3,6-trimethyl-,(S)-(9CI)
• (6S)-3,3,6-TRIMETHYLPIPERAZINE-2,5-DIONE
• DTXSID80667892
• 98735-75-2

• Inchi： 1S/C7H12N2O2/c1-4-5(10)9-7(2,3)6(11)8-4/h4H,1-3H3,(H,8,11)(H,9,10)/t4-/m0/s1
• InChI Key： QWLLBIAYORQXSC-BYPYZUCNSA-N
• SMILES： O=C1C(C)(C)NC([C@H](C)N1)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2Ų